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Compound of Interest

Compound Name: Zenarestat

Cat. No.: B1682419 Get Quote

Essential guidance for the safe and compliant disposal of Zenarestat is critical for protecting

laboratory personnel and the environment. As an aldose reductase inhibitor investigated for

diabetic complications, Zenarestat's chemical properties necessitate specific handling and

disposal protocols. This document provides a comprehensive, step-by-step approach for

researchers, scientists, and drug development professionals to manage Zenarestat waste,

ensuring safety and adherence to regulatory standards.

Chemical and Physical Properties of Zenarestat
A thorough understanding of Zenarestat's properties is fundamental to safe handling and

disposal. Key quantitative data are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C17H11BrClFN2O4 [1]

Molecular Weight 441.64 g/mol [1][2]

Melting Point
223 to 224 °C (433 to 435 °F;

496 to 497 K)
[3]

Boiling Point 624.4 ± 65.0 °C (at 760 Torr) [2]

Density
1.737 ± 0.06 g/cm3 (at 20 °C,

760 Torr)
[2]

Solubility 10 mM in DMSO [2]

Appearance Solid powder [2]

Hazard Identification and Safety Precautions
According to its Safety Data Sheet (SDS), Zenarestat presents the following hazards:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Acute and chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Precautionary Measures:

Handling: Avoid inhalation, and contact with eyes and skin. Use only in areas with

appropriate exhaust ventilation.[1]

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and protective

eyewear.

Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and ignition sources.[1]

Incompatibilities: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.bocsci.com/zenarestat-cas-112733-06-9-item-276149.html
https://en.wikipedia.org/wiki/Zenarestat
https://www.bocsci.com/zenarestat-cas-112733-06-9-item-276149.html
https://www.bocsci.com/zenarestat-cas-112733-06-9-item-276149.html
https://www.bocsci.com/zenarestat-cas-112733-06-9-item-276149.html
https://www.bocsci.com/zenarestat-cas-112733-06-9-item-276149.html
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.dcchemicals.com/msds/MSDS_DC46017.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol for Zenarestat
Waste
The following protocol outlines the necessary steps for the proper disposal of Zenarestat from

a laboratory setting. This procedure is designed to comply with general pharmaceutical waste

regulations, which often require incineration for hazardous pharmaceutical waste.[4][5]

1. Waste Segregation and Collection:

Solid Waste:

Place all Zenarestat powder, contaminated personal protective equipment (gloves, weigh

boats, etc.), and any other solid materials that have come into direct contact with

Zenarestat into a dedicated, clearly labeled hazardous waste container.

The container must be sealable and made of a material compatible with the chemical.

Liquid Waste:

For solutions containing Zenarestat, collect them in a separate, sealed, and clearly

labeled hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste:

Any sharps (needles, scalpels, etc.) contaminated with Zenarestat should be disposed of

in a designated sharps container that is also labeled as hazardous chemical waste.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Zenarestat"

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/product/b1682419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specific hazards: "Toxic," "Ecotoxic"

The date the waste was first added to the container.

The name and contact information of the generating laboratory.

3. Storage of Waste:

Store sealed hazardous waste containers in a designated, secure area within the laboratory.

This area should be away from general laboratory traffic and drains.

Ensure secondary containment is in place to prevent the spread of material in case of a leak.

4. Waste Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of Zenarestat down the drain or in the regular trash.[6][7] The high aquatic

toxicity of Zenarestat makes this strictly prohibited.[1]

Disposal must be carried out by a licensed and approved waste disposal facility, typically

involving incineration.[1][4]

Experimental Workflow for Zenarestat Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Zenarestat waste in a laboratory setting.
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Zenarestat Disposal Workflow

Logical Relationships in Zenarestat Disposal
The proper disposal of Zenarestat is governed by its inherent chemical hazards. The following

diagram illustrates the logical relationship between Zenarestat's properties and the required

disposal actions.
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Chemical Properties & Hazards
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Zenarestat Hazard-Disposal Logic

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Zenarestat, thereby minimizing risks to personnel and the environment, and maintaining

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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